Cas no 1361881-99-3 (4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde
• CAS No: 1361881-99-3
• MF: C₉H₈BrF₂NO
• MW: 264.066728591919
• CID: 4933748
• Update Time: 2025-07-28

4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C9H8BrF2NO/c1-5-7(2-10)6(4-14)3-13-8(5)9(11)12/h3-4,9H,2H2,1H3
• InChI Key： SABRVWPGXJCKRN-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CN=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde

Research Briefing on 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS: 1361881-99-3)

4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS: 1361881-99-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde as a precursor for the synthesis of novel kinase inhibitors. The research demonstrated that the bromomethyl and difluoromethyl functional groups in this compound facilitate efficient cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic structures. These structures exhibited potent inhibitory activity against several oncogenic kinases, suggesting their potential as anticancer agents.

In another study, researchers investigated the role of this compound in the development of antiviral agents. The aldehyde moiety of 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde was utilized to form Schiff base derivatives, which were subsequently evaluated for their activity against RNA viruses. Preliminary results indicated that certain derivatives displayed significant antiviral effects, particularly against the Zika virus, by interfering with viral replication mechanisms. This finding underscores the compound's versatility in drug discovery.

Additionally, advancements in synthetic methodologies have improved the scalability and yield of 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde. A recent patent application disclosed a novel catalytic system for its preparation, which reduces the reliance on hazardous reagents and minimizes byproduct formation. This innovation is expected to enhance the compound's accessibility for large-scale pharmaceutical production.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-5-carboxaldehyde (CAS: 1361881-99-3) continues to be a valuable building block in medicinal chemistry. Its unique structural features enable the development of diverse therapeutic agents, and ongoing research is likely to uncover further applications. Future studies should focus on optimizing its synthetic routes and expanding its biological evaluation to unlock its full potential in drug discovery.